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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857

CAS Number: 627-91-8

Synonyms: Adipic acid monomethyl ester, Methyl hydrogen adipate, 6-Methoxy-6-oxohexanoic
acid

This technical guide provides a detailed overview of mono-methyl adipate, a dicarboxylic acid
monoester utilized as a synthetic intermediate in various chemical applications.[1][2] This
document is intended for researchers, scientists, and professionals in drug development and
other scientific fields who require in-depth knowledge of this compound's properties, synthesis,
and safety considerations.

Chemical and Physical Properties

Mono-methyl adipate is a colorless liquid at room temperature.[3] Its key physical and
chemical properties are summarized in the tables below, compiled from various safety data
sheets and chemical databases.

Table 1: General Properties of Mono-Methyl Adipate
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Property Value Source(s)
CAS Number 627-91-8 (4115116171
Molecular Formula C7H1204 [819]
Molecular Weight 160.17 g/mol [718]
Appearance Colorless liquid [3]
Synonyms Adipic acid mon-omethyl ester, GBI
Monomethyl adipate

Table 2: Physical Properties of Mono-Methyl Adipate
Property Value Source(s)
Melting Point 7-9 °C (lit.) [1][6][7]
Boiling Point 162 °C / 10 mmHg (lit.) [11061[7]
Density 1.081 g/mL at 25 °C (lit.) [11161[7]

Refractive Index

n20/D 1.441 (lit.)

[7]

Flash Point

> 109 °C (> 228.20 °F)

[3]

Solubility

Not miscible or difficult to mix

with water.

[1]9]

Safety Data Sheet (SDS) Summary

A comprehensive review of available Safety Data Sheets (SDS) provides crucial information for

the safe handling, storage, and disposal of mono-methyl adipate.

Hazard Identification

According to most suppliers, mono-methyl adipate is not classified as a hazardous substance

or mixture under the Globally Harmonized System (GHS).[6] However, some sources indicate

that it may cause skin and eye irritation, as well as respiratory and digestive tract irritation.[3]

The toxicological properties of this material have not been fully investigated.[3][6]
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First Aid Measures

Standard first aid measures are recommended in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[3]

e Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing.[3]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids.[3]

e Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water.[3]

In all cases of significant exposure or if symptoms persist, it is crucial to seek medical attention.

[3]

Handling and Storage

» Handling: Use with adequate ventilation and avoid contact with eyes, skin, and clothing.
Keep away from heat, sparks, and flame. Avoid ingestion and inhalation.[3]

» Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible substances such as oxidizing agents.[3]

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Recommendation Source(s)

Wear appropriate protective

Eye/Face Protection eyeglasses or chemical safety [5]

goggles.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [5]1[6]

skin exposure.

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
) ) Z88.2 requirements or

Respiratory Protection [5]
European standard EN 149
must be followed whenever
workplace conditions warrant a

respirator's use.

Toxicological Information

The toxicological properties of mono-methyl adipate have not been thoroughly investigated.[3]
[6] No specific LD50 or LC50 data for mono-methyl adipate is readily available in the reviewed
literature. One report notes that for the related compound dibutyl adipate (DBA), animal data
were sufficient to conclude that it is not acutely toxic following dermal exposure; however, data
were insufficient to determine its acute toxicity following oral or inhalation exposures.[10]
Researchers should handle mono-methyl adipate with the care appropriate for a chemical with
unknown toxicological properties.

Experimental Protocols
Synthesis of Mono-Methyl Adipate

Mono-methyl adipate can be synthesized via the esterification of adipic acid with methanol.
One documented method involves the use of a macroporous cation exchange resin as a
catalyst in a toluene solvent.

Detailed Methodology:
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e Resin Pre-treatment: A macroporous cation exchange resin is successively immersed in an
acid solution, followed by an alkali solution, and then again in an acid solution. The resin is
then washed with water until a neutral pH is achieved. The surface moisture is removed by
filtration.[11]

« Esterification: Adipic acid and the pre-treated resin are added to toluene. Methanol is then
added dropwise to the mixture to initiate the esterification reaction.[11]

o Separation and Purification: After the reaction is complete, the resin is separated by hot
filtration. The toluene solution is cooled to allow any unreacted adipic acid to precipitate,
which is then removed by filtration. The resulting toluene solution containing mono-methyl
adipate is washed to remove any acidic byproducts.[11]

e Product Isolation: The toluene is removed via reduced pressure condensation. The final
product, mono-methyl adipate, is obtained by distillation.[11]

Another reported synthesis involves the reaction of adipic acid (5 mmol) with methanol (10 ml),
yielding mono-methyl adipate.[12]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to mono-
methyl adipate.
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Figure 1: Spill Response Workflow for Mono-Methyl Adipate
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Figure 2: Synthesis Workflow for Mono-Methyl Adipate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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